Cas no 823180-05-8 (Carbamic acid, (3,3-diiodo-2-propenyl)-, phenylmethyl ester)

• Product name: Carbamic acid, (3,3-diiodo-2-propenyl)-, phenylmethyl ester
• CAS No: 823180-05-8
• MF: C₁₁H₁₁NO₂I₂
• MW: 443.01854
• CID: 695599
• PubChem ID: 11442111

Carbamic acid, (3,3-diiodo-2-propenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3,3-diiodo-2-propenyl)-, phenylmethyl ester
• benzyl N-(3,3-diiodoprop-2-enyl)carbamate
• DTXSID00466001
• 823180-05-8

• Inchi： InChI=1S/C11H11I2NO2/c12-10(13)6-7-14-11(15)16-8-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,14,15)
• InChI Key： JBASFEPHMARERH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NCC=C(I)I

Computed Properties

• Exact Mass: 442.88792g/mol
• Monoisotopic Mass: 442.88792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 3.5